Cas no 478518-99-9 (α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate)

• Product name: α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate
• CAS No: 478518-99-9
• MF: C₁₈H₄₁N₂O₁₀P
• MW: 477.49200
• CID: 328627
• PubChem ID: 131879671

α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate Chemical and Physical Properties

Names and Identifiers

• ALPHA-D-[1-13C]GLUCOPYRANOSYL 1-PHOSPHATE DICYCLOHEXYLAMMONIUM SALT, MONOHYDRATE
• α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate
• ALPHA-D-[1-13C]GLUCOPYRANOSYL 1-PHOSPHATE (DICYCLOHEXYLAMMONIUM SALT, MONOHYDRATE)
• α-D-[1-13C]GLUCOPYRANOSYL 1-PHOSPHATE DICYCLOHEXYLAMMONIUM SALT, MONOHYDRATE
• alpha-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate
• Alpha-D-[1-13c]glucopyranosyl 1-phosphate(dicyclohexylammonium salt,1-hydrate)
• HY-146992S
• 478518-99-9
• CS-0459861
• Cyclohexanamine;[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)(213C)oxan-2-yl] dihydrogen phosphate;hydrate
• alpha-D-Glucopyranosyl 1-phosphate-13C dicyclohexylamine, monohydrate
• DA-79164

• Inchi： InChI=1S/2C6H13N.C6H13O9P.H2O/c2*7-6-4-2-1-3-5-6;7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;/h2*6H,1-5,7H2;2-10H,1H2,(H2,11,12,13);1H2/t;;2-,3-,4+,5-,6-;/m..1./s1/i;;6+1;
• InChI Key： PHGHUASQVVQLSG-MHXAVDDSSA-N
• SMILES： NC1CCCCC1.NC1CCCCC1.OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[13C@@H](OP(O)(O)=O)O1.O

Computed Properties

• Exact Mass: 477.25300
• Monoisotopic Mass: 477.253
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210A^2

Experimental Properties

• PSA: 227.99000
• LogP: 0.78750

α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)